Cas no 3650-46-2 (Cyclohexaneethanol,4-(1-methylethyl)-)

• Product Name: Cyclohexaneethanol,4-(1-methylethyl)-
• CAS No: 3650-46-2
• MF: C₁₁H₂₂O
• MW: 170.291783809662
• CID: 312179
• Update Time: 2026-05-14

Cyclohexaneethanol,4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneethanol,4-(1-methylethyl)-
• 2-(4-propan-2-ylcyclohexyl)ethanol
• 2-(4-Isopropylcyclohexyl)ethanol
• 2-[4-(propan-2-yl)cyclohexyl]ethanol
• Cyclohexaneethanol, 4-isopropyl-

• Inchi： InChI=1S/C11H22O/c1-9(2)11-5-3-10(4-6-11)7-8-12/h9-12H,3-8H2,1-2H3
• InChI Key： FTTYJFVOMWMPJO-UHFFFAOYSA-N
• SMILES： CC(C1CCC(CCO)CC1)C

Computed Properties

• Exact Mass: 170.16716

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on Cyclohexaneethanol,4-(1-methylethyl)-

Recent Advances in the Study of Cyclohexaneethanol,4-(1-methylethyl)- (CAS: 3650-46-2) in Chemical Biology and Pharmaceutical Research

Cyclohexaneethanol,4-(1-methylethyl)- (CAS: 3650-46-2) is a chemical compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical biology research. This compound, characterized by its unique cyclohexane and isopropyl functional groups, has been explored for its bioactive properties, including its role as a precursor in the synthesis of novel therapeutic agents. Recent studies have focused on its structural optimization, biological activity, and potential mechanisms of action, making it a promising candidate for further investigation.

One of the key areas of interest in the study of Cyclohexaneethanol,4-(1-methylethyl)- is its potential as a building block for drug development. Researchers have synthesized derivatives of this compound to evaluate their pharmacological properties, such as anti-inflammatory, antimicrobial, and anticancer activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of Cyclohexaneethanol,4-(1-methylethyl)- exhibited potent inhibitory effects on specific cancer cell lines, suggesting its utility in oncology research. The study also highlighted the compound's favorable pharmacokinetic profile, which could enhance its suitability for clinical development.

In addition to its pharmacological potential, Cyclohexaneethanol,4-(1-methylethyl)- has been investigated for its role in chemical biology. Recent research has explored its interactions with biological macromolecules, such as proteins and enzymes, to elucidate its mechanism of action. A 2022 study in ACS Chemical Biology reported that this compound could modulate the activity of certain enzymes involved in metabolic pathways, offering insights into its potential as a tool for studying cellular processes. These findings underscore the versatility of Cyclohexaneethanol,4-(1-methylethyl)- in both therapeutic and basic research applications.

The synthesis and characterization of Cyclohexaneethanol,4-(1-methylethyl)- have also been areas of active research. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, have been employed to confirm the compound's structure and purity. Recent advancements in synthetic methodologies have enabled the production of high-purity Cyclohexaneethanol,4-(1-methylethyl)-, which is critical for ensuring reproducible results in biological assays. These technical improvements have facilitated more rigorous and reliable studies of the compound's properties.

Despite the promising findings, challenges remain in the development of Cyclohexaneethanol,4-(1-methylethyl)- as a therapeutic agent. Issues such as solubility, stability, and bioavailability need to be addressed to optimize its clinical potential. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations. For example, a 2023 preprint article on bioRxiv proposed the use of nanoparticle-based delivery systems to enhance the compound's bioavailability and target specificity, opening new avenues for its application in drug delivery.

In conclusion, Cyclohexaneethanol,4-(1-methylethyl)- (CAS: 3650-46-2) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse biological activities, coupled with advancements in synthesis and characterization, position it as a valuable compound for future drug discovery efforts. Continued exploration of its mechanisms and optimization of its properties will be essential to unlocking its full therapeutic potential. Researchers and industry professionals are encouraged to monitor developments in this field, as they may lead to groundbreaking innovations in medicine and biotechnology.